Cas no 245435-12-5 (3,5-Di-tert-butyl-2-butoxyphenylboronic acid)

• Product Name: 3,5-Di-tert-butyl-2-butoxyphenylboronic acid
• CAS No: 245435-12-5
• MF: C₁₈H₃₁BO₃
• MW: 306.247946023941
• CID: 2134622
• Update Time: 2023-08-04

3,5-Di-tert-butyl-2-butoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-di-tert-butyl-2-butoxyphenylboronic acid
• CDQGCFBAHDIMHJ-UHFFFAOYSA-N
• 2-butyloxy-3,5-di-tert-butylphenylboronic acid
• (2-Butoxy-3,5-di-tert-butylphenyl)-boronic acid
• 3,5-Di-tert-butyl-2-butoxyphenylboronic acid

• Inchi： 1S/C18H31BO3/c1-8-9-10-22-16-14(18(5,6)7)11-13(17(2,3)4)12-15(16)19(20)21/h11-12,20-21H,8-10H2,1-7H3
• InChI Key： CDQGCFBAHDIMHJ-UHFFFAOYSA-N
• SMILES： O(CCCC)C1=C(B(O)O)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 330
• Topological Polar Surface Area: 49.7